Cas no 1804684-19-2 (2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804684-19-2
• MF: C₇H₄ClF₃INO₂
• MW: 353.46484375
• CID: 4831351
• Update Time: 2025-05-26

2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3INO2/c8-2-3-5(15-7(9,10)11)1-4(14)6(12)13-3/h1,14H,2H2
• InChI Key： IGFXHZVOTHVUCD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(CCl)=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine

2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine, identified by the CAS number 1804684-19-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a chloromethyl group at position 2, a hydroxyl group at position 5, an iodo group at position 6, and a trifluoromethoxy group at position 3. These substituents contribute to its distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of electron-withdrawing groups such as the trifluoromethoxy group enhances the molecule's reactivity and stability, making it an attractive candidate for use in advanced chemical reactions. Additionally, the hydroxyl and iodo groups provide opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The introduction of the chloromethyl group typically involves nucleophilic substitution or addition reactions, while the hydroxyl and iodo groups can be introduced via oxidation or electrophilic substitution methods. The trifluoromethoxy group is often incorporated using fluorination techniques, ensuring high yields and purity.

The chemical stability of 2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine has been extensively studied under various conditions. Research indicates that the molecule exhibits remarkable thermal stability, retaining its structure even at elevated temperatures. This property makes it suitable for use in high-temperature applications, such as in the synthesis of advanced materials or as a precursor in industrial processes.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The trifluoromethoxy group is known to enhance bioavailability and pharmacokinetic properties, while the hydroxyl and iodo groups may contribute to interactions with biological systems. Further research is currently underway to explore its potential as a lead compound in drug development.

The application of CAS No. 1804684-19-2 extends beyond pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecular architectures. Recent advancements in catalytic chemistry have also enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

In conclusion, 2-(Chloromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine represents a significant advancement in organic chemistry due to its unique structure and versatile properties. With ongoing research uncovering new applications and improved synthesis methods, this compound is poised to play a crucial role in diverse scientific disciplines.